Cas no 915369-21-0 (3-Quinolinecarbonitrile, 8-broMo-1,4-dihydro-6-nitro-4-oxo-)

3-Quinolinecarbonitrile, 8-broMo-1,4-dihydro-6-nitro-4-oxo- structure
915369-21-0 structure
Product Name:3-Quinolinecarbonitrile, 8-broMo-1,4-dihydro-6-nitro-4-oxo-
CAS No:915369-21-0
MF:C10H4BrN3O3
MW:294.061060905457
CID:831527
PubChem ID:17758691
Update Time:2025-04-19

3-Quinolinecarbonitrile, 8-broMo-1,4-dihydro-6-nitro-4-oxo- Chemical and Physical Properties

Names and Identifiers

    • 3-Quinolinecarbonitrile, 8-broMo-1,4-dihydro-6-nitro-4-oxo-
    • 8-BROMO-1,4-DIHYDRO-6-NITRO-4-OXO-3-QUINOLINECARBONITRILE
    • 8-Bromo-6-nitro-4-oxo-1,4-dihydro-3-quinolinecarbonitrile
    • AFHVRRROITYCQS-UHFFFAOYSA-N
    • 8-bromo-6-nitro-4-oxo-1,4-dihydroquinoline-3-carbonitrile
    • DTXSID801224508
    • SCHEMBL4962206
    • 915369-21-0
    • 1142189-52-3
    • 3-Quinolinecarbonitrile, 8-bromo-4-hydroxy-6-nitro-
    • 3-Quinolinecarbonitrile,8-bromo-1,4-dihydro-6-nitro-4-oxo-
    • Inchi: 1S/C10H4BrN3O3/c11-8-2-6(14(16)17)1-7-9(8)13-4-5(3-12)10(7)15/h1-2,4H,(H,13,15)
    • InChI Key: AFHVRRROITYCQS-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC2C(C(C#N)=CNC=21)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 292.94360g/mol
  • Monoisotopic Mass: 292.94360g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 447
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 98.7Ų

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